Cas no 114570-33-1 (9H-xanthene-3,9-diol)

9H-xanthene-3,9-diol structure
9H-xanthene-3,9-diol structure
Product Name:9H-xanthene-3,9-diol
CAS No:114570-33-1
MF:C13H10O3
MW:214.216703891754
CID:2613112
PubChem ID:71338438
Update Time:2025-04-21

9H-xanthene-3,9-diol Chemical and Physical Properties

Names and Identifiers

    • 9H-xanthene-3,9-diol
    • 114570-33-1
    • DTXSID70766020
    • Inchi: 1S/C13H10O3/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7,13-15H
    • InChI Key: LWZQNDWBRMJROX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2C=CC(=CC1=2)O)O

Computed Properties

  • Exact Mass: 214.062994177Da
  • Monoisotopic Mass: 214.062994177Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.7Ų
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